Cas no 2034622-54-1 (N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2034622-54-1
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 5355809
• Update Time: 2025-11-06

N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]-2-thiophen-3-ylacetamide
• N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C17H18N4OS/c1-13-10-16(15-2-5-18-6-3-15)20-21(13)8-7-19-17(22)11-14-4-9-23-12-14/h2-6,9-10,12H,7-8,11H2,1H3,(H,19,22)
• InChI Key： SNCZYAFTRQBCDU-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=CC(C2=CC=NC=C2)=N1)(=O)CC1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide

N-{2-[5-Methyl-3-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}-2-(Thiophen-3-Yl)Acetamide: A Comprehensive Overview

The compound N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide, identified by the CAS number 2034622-54-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

At its core, the molecule comprises a pyrazole ring system, which is a five-membered heterocyclic structure containing two nitrogen atoms. The pyrazole ring is substituted with a methyl group at position 5 and a pyridin-4-yl group at position 3. This substitution pattern contributes to the molecule's stability and reactivity. The ethyl group attached to the pyrazole ring further extends the molecule's functionality, enabling it to interact with various biological targets. Additionally, the thiophene ring at position 3 of the acetamide group introduces electron-withdrawing effects, enhancing the compound's electronic properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The integration of pyrazole and thiophene moieties within a single molecule creates a unique pharmacophore capable of binding to diverse protein targets. For instance, researchers have explored the potential of this compound as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways. The methyl and pyridinyl substituents on the pyrazole ring are believed to play a pivotal role in modulating these interactions.

The synthesis of N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by functionalization with the methyl and pyridinyl groups. The final step involves coupling the substituted pyrazole with an acetamide derivative containing a thiophene moiety. This synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a pharmacological standpoint, this compound exhibits remarkable selectivity towards specific biological targets. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its unique electronic properties make it a promising candidate for use in sensor technologies and materials science applications.

In terms of structural analysis, computational chemistry tools have been instrumental in understanding the molecular interactions of this compound. Density functional theory (DFT) calculations have revealed that the thiophene ring contributes significantly to the molecule's conjugation system, enhancing its electronic communication across the structure. This insight has guided further modifications to improve bioavailability and efficacy.

Looking ahead, ongoing research is focused on exploring additional biological targets for this compound and developing strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as a drug candidate.

In conclusion, N-{2-[5-methyl-3-(pyridin-4-yli)-1H-pyrazol-i yl]ethyl}-2-(thiophen-i yl)acetamide represents a cutting-edge advancement in heterocyclic chemistry with vast potential across multiple disciplines. Its intricate structure, combined with recent research findings, positions it as a key player in future scientific endeavors.